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CAS No.: 3095-90-7

Cat. No.: B8599904

Get Quote

Executive Summary
This technical guide addresses the sourcing, verification, and application of Tri-n-

octylphosphine (TOP), a critical organophosphorus ligand used in the synthesis of

semiconductor nanocrystals (Quantum Dots) and pharmaceutical catalysis. While often

referred to simply as "octylphosphine," the industry standard for these applications is the

tertiary phosphine (CAS 4731-53-7).[1]

The Purity Paradox: In high-precision nanocrystal synthesis, "Technical Grade" (90%) TOP

often outperforms "High Purity" (>97%) variants due to the presence of adventitious impurities

(secondary phosphines and phosphinic acids) that act as essential nucleation agents.

However, this introduces batch-to-batch irreproducibility.[1][2][3] The modern scientific standard

—and the recommendation of this guide—is to source High Purity TOP to establish a clean

baseline, and then deliberately re-introduce specific additives (e.g., di-n-octylphosphine
oxide) to control reaction kinetics, ensuring a self-validating and reproducible system.
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Part 1: Commercial Landscape & Supplier
Evaluation
Disambiguation: Primary vs. Tertiary
Before sourcing, researchers must verify the specific "octylphosphine" required, as reactivity

profiles differ drastically.

Compound CAS Number Structure
Primary
Application

Tri-n-octylphosphine

(TOP)
4731-53-7 P(C₈H₁₇)₃

Standard.

Solvent/Ligand for

CdSe/InP QDs.[1]

n-Octylphosphine 629-38-9 H₂P(C₈H₁₇)

Niche. Highly reactive

P-source for InP QDs.

[1]

Note: This guide focuses on TOP (CAS 4731-53-7) as it constitutes >95% of commercial

demand in drug delivery and nanotech.[1]

Supplier Tier Analysis
For reproducible drug development and nanocrystal synthesis, "Technical Grade" reagents are

insufficient due to undefined impurity profiles.

Table 1: Commercial Suppliers of High-Purity TOP
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Supplier
Product
Line/Grade

Purity Pack Sizes
Application
Context

Syensqo

(formerly Solvay)
CYTOP® 380HP >98% Bulk / Drum

The Industrial

Reference. The

gold standard for

scale-up and

GMP-like

environments.[1]

Low impurity

variance.[1]

Strem

(Ascensus)
15-6655 min.[1][4] 97% 5g - 100g

Research

Standard. High

batch

consistency;

preferred for

initial R&D and

benchmarking.[1]

Merck (Sigma-

Aldrich)
Technical Grade 90% 25mL - 1L

Use with

Caution.

Contains ~10%

impurities

(DOPO, DOPA)

that alter

nucleation.[1]

Good for "quick

and dirty"

synthesis but

fails validation.

TCI Chemicals
Trioctylphosphin

e
>85% / >95% 25g - 500g

Viable

alternative; verify

specific lot CoA

for oxide content.

[1]
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Part 2: Scientific Integrity – The Role of Impurities
The Mechanism of Impurity-Driven Nucleation
It is a common misconception that 100% pure TOP is the ideal solvent.[1] Research has

demonstrated that pure TOP is often chemically inert toward metal carboxylate precursors

(e.g., Cadmium Oleate) at standard growth temperatures.[1]

The Reality: The "impurities" in technical grade TOP—specifically di-n-octylphosphine
(DOP) and di-n-octylphosphine oxide (DOPO)—are often the actual reagents that lower the

activation energy for nucleation.[1]

The Protocol: To achieve E-E-A-T (Experience, Expertise, Authoritativeness,

Trustworthiness) in your workflow, you must not rely on accidental impurities.

Start with High Purity (>97%) TOP.

Verify purity via ³¹P NMR.[1]

If nucleation is sluggish, deliberately spike the reaction with 1-5 mol% of pure Di-n-

octylphosphine oxide (DOPO) or n-octylphosphonic acid (OPA).[1]

Visualization: The Nucleation Pathway
The following diagram illustrates the kinetic difference between using "Tech Grade"

(Uncontrolled) vs. "High Purity + Additive" (Controlled) workflows.
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Figure 1: Comparison of uncontrolled (Technical Grade) vs. controlled (High Purity + Additive)

nucleation pathways.

Part 3: Quality Verification (The Self-Validating
System)[1]
Trustworthiness in chemical synthesis requires verifying your reagents before every critical

campaign.[1] TOP is air-sensitive; a bottle opened three months ago is likely compromised by

oxidation.[1]

Protocol: ³¹P NMR Purity Assay
This is the gold standard for verifying TOP quality.[1]

Materials:

Anhydrous Toluene-d8 or Benzene-d6 (Oxygen-free).[1]

NMR tube with J-Young valve or screw cap (prepared in glovebox).[1]

Broadband NMR Probe (300 MHz or higher).[1]

Method:

Sampling: Inside an inert atmosphere glovebox (O₂ < 0.5 ppm), dissolve ~50 mg of TOP in

0.6 mL of deuterated solvent.

Acquisition: Run a ³¹P (Phosphorus) scan with proton decoupling (³¹P{¹H}).[1]

Analysis: Integrate the peaks based on the table below.

Table 2: ³¹P NMR Chemical Shifts (Relative to 85% H₃PO₄)
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Species Chemical Shift (δ ppm) Interpretation

Tri-n-octylphosphine (TOP) -30 to -33 ppm
Target Product. Single sharp

peak.[1]

Trioctylphosphine Oxide

(TOPO)
+40 to +50 ppm

Oxidation Product. Indicates

air exposure. >5% affects

stoichiometry.[1]

Di-n-octylphosphine (DOP) -60 to -70 ppm
Secondary Phosphine. Highly

reactive impurity.[1]

Phosphinic Acids (DOPA) +50 to +60 ppm

Acidic Impurity. Strong ligand;

drastically changes

nanocrystal surface chemistry.

Acceptance Criteria:

For High Purity: TOP integral > 97% of total phosphorus signal.[5]

If TOPO > 10%, the reagent should be recrystallized or distilled (vacuum distillation @

~150°C / 0.1 Torr) before use in critical nucleation steps.

Part 4: Handling & Storage Protocols[6]
TOP is pyrophoric in high surface area states and oxidizes rapidly in liquid form. Proper

handling is non-negotiable for safety and scientific integrity.[1]

Storage Workflow
Primary: Store in a Nitrogen/Argon glovebox.

Secondary: If outside a glovebox, use Schlenk flasks with teflon stopcocks, stored under

positive inert gas pressure.

Seals: Wrap Parafilm around caps to retard oxygen diffusion, but do not rely on it for long-

term storage.[1]

Visualization: Inert Transfer Protocol
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The following workflow ensures the reagent reaches the reaction vessel without contacting air.

Critical Protection Zone
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Injection
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Click to download full resolution via product page

Figure 2: Inert atmosphere transfer workflow to prevent TOP oxidation.

Part 5: Application Case Study (CdSe Quantum Dot
Synthesis)
This protocol demonstrates the use of High Purity TOP in a "Hot Injection" synthesis,

referencing the classic Bawendi method but updated for high-purity reagents.

Reagents:
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Cadmium Precursor: Cadmium Oxide (CdO) complexed with Oleic Acid.[1]

Selenium Precursor: Selenium powder dissolved in High Purity TOP (TOP-Se).[1]

Solvent: Octadecene (non-coordinating) or TOPO (coordinating).[1]

Step-by-Step Protocol:

Precursor Prep (Glovebox): Dissolve Se powder in High Purity TOP to create a 1.0 M TOP-

Se stock solution.

Note: If using >99% pure TOP, dissolution may be slower than in Tech Grade. Mild heating

(50°C) and sonication are permitted.[1]

Reaction Setup: Load CdO and Oleic Acid into a three-neck flask. Heat to 150°C under

vacuum to degas, then switch to N₂.

Activation: Heat to 300-320°C until the solution clears (formation of Cadmium Oleate).

Injection: Rapidly inject the TOP-Se solution.[1]

Critical Control Point: If using ultra-pure TOP, the "burst nucleation" may be delayed. If

observed, add 2 mol% Diphenylphosphine (DPP) or DOPO to the TOP-Se shot to trigger

immediate nucleation.[1]

Growth: Reduce heat to 260-280°C for crystal growth. Monitor size via UV-Vis aliquots.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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